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Abstract

Dodecyl 2-bromobutanoate is a halogenated long-chain fatty acid ester. Its structure,
featuring a reactive bromine atom at the alpha position to the carbonyl group and a long
lipophilic dodecyl chain, makes it a valuable intermediate in organic synthesis. This guide
provides an in-depth overview of its fundamental chemistry, including its synthesis, purification,
physicochemical properties, and characteristic reactivity. Detailed experimental protocols for its
preparation are presented, along with expected analytical data for its characterization. The
potential applications of this and structurally related compounds in the development of new
chemical entities are also discussed.

Introduction

Alpha-bromo esters are a class of organic compounds characterized by the presence of a
bromine atom on the carbon adjacent to the ester carbonyl group. This structural feature
renders the alpha-carbon highly susceptible to nucleophilic attack, making these compounds
versatile building blocks in organic synthesis. Dodecyl 2-bromobutanoate, with its 12-carbon
ester chain, combines the reactivity of an a-bromo ester with significant lipophilicity, suggesting
its utility in applications requiring solubility in nonpolar environments or for the introduction of
long alkyl chains into molecular scaffolds. This document outlines the core chemical principles
of dodecyl 2-bromobutanoate, providing a technical resource for its synthesis and potential
applications.
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Physicochemical Properties

Quantitative data for dodecyl 2-bromobutanoate is not extensively reported in the literature.

However, key properties can be calculated or estimated based on its structure and comparison

with similar long-chain esters.

Property Value Source
IUPAC Name dodecyl 2-bromobutanoate
Molecular Formula C16H31BrO2 [Calculated]
Molecular Weight 335.32 g/mol [Calculated]
CAS Number 86711-87-7
Expected to be a colorless to
Appearance o [Inference]
pale yellow liquid
Not experimentally determined;
Boiling Point estimated to be > 200 °C at [Inference]
reduced pressure
Expected to be soluble in
common organic solvents
Solubility (e.g., dichloromethane, diethyl [Inference]

ether, hexanes) and insoluble

in water

Kovats Retention Index

1999 (Standard non-polar

column)

Synthesis of Dodecyl 2-Bromobutanoate

The synthesis of dodecyl 2-bromobutanoate is a two-step process. The first step involves the

a-bromination of butanoic acid via the Hell-Volhard-Zelinsky reaction to yield 2-bromobutanoic

acid. The second step is the Fischer esterification of 2-bromobutanoic acid with dodecanol.

Synthesis Workflow
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Step 1: a-Bromination

1. PBr3, Br2
2. H20

Hell-Volhard-Zelinsky

Butanoic Acid

Dodecyl 2-Bromobutanoate

P>

2-Bromobutanoic Acid

H2S0a (cat.)
Heat

Fischer Esterification
Step 2: Esterification

LA/

Dodecanol

Sn2 Reaction

Nucleophile (Nu-)

Dodecyl 2-Bromobutanoate
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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